Cas no 5689-92-9 (2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-)
5689-92-9 structure
Product Name:2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
CAS No:5689-92-9
MF:C18H16O
MW:248.319045066833
CID:347462
PubChem ID:71444458
Update Time:2025-04-19
2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
- 1-phenyl-3-(2,4,6-trimethylphenyl)prop-2-yn-1-one
- 5689-92-9
- DTXSID20853232
-
- Inchi: 1S/C18H16O/c1-13-11-14(2)17(15(3)12-13)9-10-18(19)16-7-5-4-6-8-16/h4-8,11-12H,1-3H3
- InChI Key: OFOHVAXIGPSYBJ-UHFFFAOYSA-N
- SMILES: O=C(C#CC1C(C)=CC(C)=CC=1C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 248.12018
- Monoisotopic Mass: 248.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5689-92-9 (2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-) Related Products
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